N-(2-hydroxy-4-methylquinolin-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antimalarial Activity
N-(2-hydroxy-4-methylquinolin-6-yl)acetamide derivatives have been studied for their antimalarial properties. A series of related compounds demonstrated significant potency against Plasmodium berghei in mice, indicating potential for clinical trials in humans. These compounds showed activity against resistant strains of parasites and had pharmacokinetic properties allowing for prolonged protection against infection even with oral administration (Werbel et al., 1986).
Synthesis and Application in Chemical Reactions
The compound has been used as an intermediate in the synthesis of various chemical compounds. For example, it is involved in the production of different organic compounds through acylation and alkylation processes. The synthesis process of this compound and its derivatives has been documented, indicating its significance in organic chemistry (Hocker & Giesecke, 2003).
Cytotoxicity and Anticancer Properties
Several derivatives of this compound have been synthesized and tested for their cytotoxicity against cancer cell lines, including hepatocellular carcinoma HepG2 and squamous cell carcinoma KB. Some compounds exhibited significant cytotoxic effects, suggesting potential for anticancer therapy (Toan et al., 2020).
Structural Aspects in Salt and Inclusion Compounds
The structural aspects of amide-containing isoquinoline derivatives, related to this compound, have been studied. These compounds form salts and inclusion compounds with unique properties, such as enhanced fluorescence emission, indicating potential applications in material science and analytical chemistry (Karmakar et al., 2007).
Aerobic Biodegradation by Soil Bacteria
Research has shown that derivatives of 4-methylquinoline, a related compound to this compound, can be aerobically biodegraded by soil bacteria. This indicates potential environmental applications, particularly in the bioremediation of contaminated sites (Sutton et al., 1996).
Therapeutic Effects in Viral Infections
A novel anilidoquinoline derivative, related to this compound, demonstrated therapeutic efficacy in treating Japanese encephalitis. The compound exhibited antiviral and antiapoptotic effects, suggesting potential applications in antiviral therapy (Ghosh et al., 2008).
Properties
IUPAC Name |
N-(4-methyl-2-oxo-1H-quinolin-6-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c1-7-5-12(16)14-11-4-3-9(6-10(7)11)13-8(2)15/h3-6H,1-2H3,(H,13,15)(H,14,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMGIRICZXUSOEH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC2=C1C=C(C=C2)NC(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.